Cas no 849035-86-5 (Ethyl 5-Fluoro-7-(Methylsulphonyl)-1h-Indole-2-Carboxylate)

• Product Name: Ethyl 5-Fluoro-7-(Methylsulphonyl)-1h-Indole-2-Carboxylate
• CAS No: 849035-86-5
• MF: C₁₂H₁₂FNO₄S
• MW: 285.291385650635
• MDL: MFCD04037957
• CID: 716640
• PubChem ID: 2782727
• Update Time: 2024-10-26

Ethyl 5-Fluoro-7-(Methylsulphonyl)-1h-Indole-2-Carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylicacid, 5-fluoro-7-(methylsulfonyl)-, ethyl ester
• Ethyl 5-fluoro-7-(methylsulfonyl)-1H-indole-2-carboxylate
• Ethyl 5-fluoro-7-(methylsulphonyl)-1H-indole-2-carboxylate
• ethyl 5-fluoro-7-methylsulfonyl-1H-indole-2-carboxylate
• 1H-Indole-2-carboxylic acid, 5-fluoro-7-(methylsulfonyl)-, ethyl ester
• Ethyl 5-fluoro-7-(methanesulfonyl)-1H-indole-2-carboxylate
• DTXSID70382244
• Ethyl5-fluoro-7-(methylsulfonyl)-1H-indole-2-carboxylate
• AKOS015853351
• 849035-86-5
• ethyl 5-fluoro-7-methanesulfonyl-1H-indole-2-carboxylate
• Ethyl 5-Fluoro-7-(Methylsulphonyl)-1h-Indole-2-Carboxylate

• MDL： MFCD04037957
• Inchi： 1S/C12H12FNO4S/c1-3-18-12(15)9-5-7-4-8(13)6-10(11(7)14-9)19(2,16)17/h4-6,14H,3H2,1-2H3
• InChI Key： BPJOSZUWFHFTFE-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(F)C=C2S(C)(=O)=O)C=C1C(OCC)=O

Computed Properties

• Exact Mass: 285.04700
• Monoisotopic Mass: 285.04710720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 64-66
• Boiling Point: 341.6±52.0 °C at 760 mmHg
• Flash Point: 160.4±30.7 °C
• PSA: 84.61000
• LogP: 2.96800
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 5-Fluoro-7-(Methylsulphonyl)-1h-Indole-2-Carboxylate Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)